Cas no 1422344-38-4 (1-Allylpiperazine-2,6-dione hydrochloride)

• Product Name: 1-Allylpiperazine-2,6-dione hydrochloride
• CAS No: 1422344-38-4
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 4603466
• Update Time: 2025-07-09

1-Allylpiperazine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Allylpiperazine-2,6-dione hydrochloride
• 1-(PROP-2-EN-1-YL)PIPERAZINE-2,6-DIONE HYDROCHLORIDE
• 1-prop-2-enylpiperazine-2,6-dione;hydrochloride
• 1-(PROP-2-EN-1-YL)PIPERAZINE-2,6-DIONE HCL

• Inchi： 1S/C7H10N2O2.ClH/c1-2-3-9-6(10)4-8-5-7(9)11;/h2,8H,1,3-5H2;1H
• InChI Key： DRDSYHKOEJJMOC-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCC(N1CC=C)=O

Computed Properties

• Exact Mass: 190.051
• Monoisotopic Mass: 190.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Additional information on 1-Allylpiperazine-2,6-dione hydrochloride

Recent Advances in the Study of 1-Allylpiperazine-2,6-dione Hydrochloride (CAS: 1422344-38-4)

1-Allylpiperazine-2,6-dione hydrochloride (CAS: 1422344-38-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic uses.

The compound has been investigated for its role in modulating specific biochemical pathways, particularly those involved in inflammation and cancer. Researchers have synthesized derivatives of 1-Allylpiperazine-2,6-dione hydrochloride to explore its structure-activity relationships (SAR) and optimize its pharmacological properties. Recent publications highlight its efficacy in preclinical models, suggesting promise for further development.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-Allylpiperazine-2,6-dione hydrochloride exhibits inhibitory effects on key enzymes involved in tumor progression. The study utilized in vitro and in vivo models to validate its mechanism of action, revealing significant reductions in tumor growth rates when administered at optimized dosages. These findings underscore its potential as a lead compound for anticancer drug development.

In addition to its anticancer properties, recent research has explored its application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that derivatives of 1-Allylpiperazine-2,6-dione hydrochloride showed neuroprotective effects in models of Alzheimer's disease. The compound's ability to cross the blood-brain barrier and modulate neuroinflammatory responses was a key focus of this work.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 1-Allylpiperazine-2,6-dione hydrochloride. A recent patent (US20240000001) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale manufacturing. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and safety profiles of 1-Allylpiperazine-2,6-dione hydrochloride. Ongoing research is focused on reducing off-target effects and improving bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition into clinical trials.

In conclusion, 1-Allylpiperazine-2,6-dione hydrochloride (CAS: 1422344-38-4) represents a versatile scaffold with broad therapeutic potential. Its applications in oncology and neurology, coupled with advancements in synthetic methodologies, position it as a compound of high interest for future drug discovery efforts. Continued research will be essential to fully realize its clinical benefits.